Cas no 1368462-43-4 (5-(5-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(5-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1368462-43-4
• MF: C₈H₄BrNO₃S
• MW: 274.09125995636
• CID: 6316123
• PubChem ID: 80503761
• Update Time: 2025-05-25

5-(5-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• 1368462-43-4
• AKOS019068231
• EN300-1911631

• Inchi： 1S/C8H4BrNO3S/c9-6-2-1-5(14-6)7-4(8(11)12)3-10-13-7/h1-3H,(H,11,12)
• InChI Key： LLEQXNQDIJCZEP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C(C(=O)O)C=NO2)S1

Computed Properties

• Exact Mass: 272.90953g/mol
• Monoisotopic Mass: 272.90953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų

Additional information on 5-(5-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(5-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 1368462-43-4)

The compound 5-(5-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 1368462-43-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a bromothiophene moiety with an oxazole-carboxylic acid group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting inflammatory pathways and microbial infections, aligning with the growing demand for novel therapeutic agents.

In recent years, the scientific community has focused on heterocyclic compounds like 5-(5-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid due to their broad-spectrum applications. This compound’s bromine substituent enhances its reactivity, enabling efficient cross-coupling reactions—a hot topic in modern organic chemistry. Such properties are critical for developing small-molecule inhibitors, a trending area in oncology and antiviral research. Users frequently search for "bromothiophene derivatives" or "oxazole carboxylic acid uses," reflecting the compound’s relevance in cutting-edge studies.

The synthesis of CAS No. 1368462-43-4 typically involves palladium-catalyzed coupling reactions, a method widely discussed in peer-reviewed journals. Its carboxylic acid functional group allows further derivatization, making it a valuable building block for medicinal chemistry. With the rise of AI-driven drug design, queries like "oxazole derivatives in drug discovery" highlight the compound’s role in computational modeling. Additionally, its potential in agrochemical formulations addresses sustainability concerns, another high-traffic keyword in scientific searches.

From a commercial perspective, 5-(5-bromothiophen-2-yl)-1,2-oxazole-4-carboxylic acid is supplied by specialized chemical manufacturers under strict quality controls. Its stability and solubility profiles are frequently analyzed, as evidenced by searches for "physical properties of bromothiophene-oxazole hybrids." The compound’s compatibility with green chemistry principles also aligns with industry trends toward eco-friendly synthesis, a topic dominating academic and industrial forums.

In conclusion, CAS No. 1368462-43-4 represents a pivotal scaffold in organic and pharmaceutical chemistry. Its dual functionality—combining electron-rich thiophene and acidic oxazole rings—offers unmatched versatility. As research progresses, this compound is poised to play a central role in addressing global challenges, from infectious diseases to crop protection, while meeting SEO-driven queries like "applications of brominated heterocycles" and "oxazole-carboxylic acid synthesis."